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Introduction

Hydrazoic acid (HNs), also known as hydrogen azide, is a colorless, volatile, and highly
explosive liquid at room temperature.[1] First isolated by the German chemist Theodor Curtius
in 1890, its discovery marked a significant milestone in nitrogen chemistry.[2][3] This technical
guide provides an in-depth exploration of the discovery, history, and key experimental protocols
associated with hydrazoic acid. It is intended for a scientific audience, offering detailed
methodologies, quantitative data, and visual representations of the core chemical processes.

Discovery by Theodor Curtius (1890)

Theodor Curtius, a prominent chemist at the University of Kiel, is credited with the first isolation
of hydrazoic acid.[4][5] His groundbreaking work, published in the journal Berichte der
Deutschen chemischen Gesellschaft, detailed a novel synthesis route involving the reaction of
acyl hydrazide derivatives with nitrous acid.[1][2] This discovery was a culmination of his
extensive research into hydrazine and its compounds.[2][6]

The initial synthesis by Curtius was not a direct reaction with hydrazine itself but involved acyl
hydrazides such as benzoylhydrazine and hippuryl hydrazine.[2] The reaction with nitrous acid
(HNO:2) led to the formation of the corresponding acyl azide, which could then be hydrolyzed to
yield hydrazoic acid.[6][7] This indirect approach was a crucial step in safely handling these
energetic materials.
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A subsequent publication by Curtius in 1893 described a more direct method for producing
hydrazoic acid: the reaction of a dilute, ice-cold solution of hydrazine with red fuming nitric
acid.[2]

Physicochemical Properties of Hydrazoic Acid

Hydrazoic acid is a compound with distinct and hazardous properties. It is a weak acid with a
pKa similar to that of acetic acid.[1] Its high positive enthalpy of formation indicates its inherent
instability, leading to explosive decomposition.[1]

Table 1: Physical and Chemical Properties of Hydrazoic Acid

Property Value Reference(s)
Molecular Formula HN;s [1]
Molar Mass 43.03 g/mol [1]
Appearance Colorless, volatile liquid [1]
Odor Pungent, irritating [1]
Density 1.09 g/cm3 [1]
Melting Point -80 °C [1]
Boiling Point 37°C [1]
Acidity (pKa) 4.75 [1]

Standard Enthalpy of

_ +264 kJ/mol [1]
Formation (AfHO)

Experimental Protocols
Curtius's Original Synthesis of Hydrazoic Acid (1890) -
General Method

This protocol describes the general methodology employed by Theodor Curtius in his initial
synthesis of hydrazoic acid from an acyl hydrazide.
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Materials:

Acyl hydrazide (e.g., benzoylhydrazine)
Sodium nitrite (NaNO2)
Dilute acid (e.g., hydrochloric acid or sulfuric acid) for generating nitrous acid in situ

Apparatus for reaction under cooling and for distillation

Procedure:

A solution of the acyl hydrazide is prepared in an appropriate solvent and cooled in an ice
bath.

A solution of sodium nitrite is slowly added to the cooled acyl hydrazide solution.

Concurrently, a dilute acid is added dropwise to the reaction mixture. This in situ generation
of nitrous acid is crucial for controlling the reaction rate. The reaction is maintained at a low
temperature throughout the addition.

The resulting acyl azide is then carefully isolated.

Hydrolysis of the acyl azide is carried out, typically by gentle heating in water or a suitable
agueous solution, to liberate hydrazoic acid.

The volatile hydrazoic acid is then purified by careful distillation. Extreme caution is
necessary during this step due to the explosive nature of pure hydrazoic acid.

Synthesis of Hydrazoic Acid from Sodium Azide

A more common and direct laboratory-scale synthesis of hydrazoic acid involves the

acidification of an azide salt, such as sodium azide.

Materials:

Sodium azide (NaNs)

A strong, non-volatile acid (e.g., concentrated sulfuric acid)
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e An inert solvent (optional, for dilution)
 Distillation apparatus

Procedure:

Sodium azide is placed in a reaction flask.

e A strong acid, such as concentrated sulfuric acid, is added slowly and with cooling to the
sodium azide. The reaction is highly exothermic.

» Hydrazoic acid is generated and can be distilled directly from the reaction mixture.

e Due to the extreme danger of explosion with pure hydrazoic acid, it is often generated in
situ or distilled as a dilute solution.

Key Chemical Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key chemical
pathways and experimental workflows discussed in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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